N-{2-[2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethyl}-2-(2-fluorophenoxy)acetamide

• IUPAC Name: N-[2-[2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethyl]-2-(2-fluorophenoxy)acetamide
• InChI: InChI=1S/C20H18ClFN2O2S/c1-13-18(27-20(24-13)14-6-8-15(21)9-7-14)10-11-23-19(25)12-26-17-5-3-2-4-16(17)22/h2-9H,10-12H2,1H3,(H,23,25)
• InChI Key: UZIZDVNACAKYAB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CC=C(C=C2)Cl)CCNC(=O)COC3=CC=CC=C3F
• Molecular Formula: C20H18ClFN2O2S
• Molecular Weight: 404.9 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a thiazole ring, a chlorophenyl group, a fluorophenoxy group, and an acetamide group. These functional groups suggest that this compound may have interesting chemical properties and potential applications in various fields, such as medicinal chemistry.

Synthesis Analysis

While the exact synthesis process for this compound is not available, similar compounds are often synthesized through multi-step organic reactions that involve the formation of the thiazole ring, the introduction of the chlorophenyl and fluorophenoxy groups, and the formation of the acetamide group.

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of several functional groups. The thiazole ring, a five-membered ring containing nitrogen and sulfur atoms, is a common structural motif in many biologically active compounds. The chlorophenyl and fluorophenoxy groups are aromatic rings substituted with halogen atoms, which can significantly affect the compound’s reactivity and interactions with other molecules.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For instance, the acetamide group might undergo hydrolysis to form an amine and a carboxylic acid. The halogen atoms on the aromatic rings could potentially be replaced in a substitution reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and overall structure. For example, the presence of polar groups like acetamide and halogen-substituted aromatic rings could affect its solubility, boiling point, melting point, and other physical properties.

Scientific Research Applications

Spectroscopic and Quantum Mechanical Studies

This compound has been included in studies examining its spectroscopic and quantum mechanical properties. Research involving similar compounds has explored their potential as photosensitizers in dye-sensitized solar cells (DSSCs), demonstrating good light harvesting efficiency and free energy of electron injection, making them suitable for photovoltaic applications. Additionally, these studies have investigated the non-linear optical (NLO) activity, which is crucial for developing new materials for optical technologies (Mary et al., 2020).

Antimicrobial Applications

Compounds with a similar structural framework have shown antimicrobial properties. For instance, derivatives synthesized from the core structure have been tested for antimicrobial activity, providing insights into designing new antimicrobial agents. This includes the exploration of thiazole and thiadiazole derivatives, which have demonstrated effectiveness against a range of bacterial and fungal species (Patel et al., 2009).

Anticancer and Antiproliferative Activities

The anticancer and antiproliferative potentials of compounds related to "N-{2-[2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethyl}-2-(2-fluorophenoxy)acetamide" have been a significant focus. Research has highlighted the synthesis of novel derivatives that inhibit vascular endothelial growth factor A (VEGF-A), a key factor in tumor growth and metastasis. These studies suggest the potential for these compounds to serve as a basis for developing new anticancer therapies (Prashanth et al., 2014).

Analytical Applications in Environmental Studies

The compound has also been implicated in environmental and analytical chemistry studies, specifically in the detection and analysis of herbicides and their degradation products in natural water sources. This research is crucial for understanding the environmental impact of agricultural chemicals and developing methods for their detection and quantification (Zimmerman et al., 2002).

Future Directions

The potential applications and future directions for this compound would depend on its properties and the results of further testing. For example, if it shows promising biological activity, it could be further developed and optimized as a drug.